Edoxaban-d6
Edoxaban-d6
Brand Name:
Vulcanchem
CAS No.:
1304701-57-2
VCID:
VC0050964
InChI:
InChI=1S/C24H30ClN7O4S/c1-31(2)24(36)13-4-6-15(27-20(33)21(34)30-19-7-5-14(25)11-26-19)17(10-13)28-22(35)23-29-16-8-9-32(3)12-18(16)37-23/h5,7,11,13,15,17H,4,6,8-10,12H2,1-3H3,(H,27,33)(H,28,35)(H,26,30,34)/t13-,15-,17+/m0/s1/i1D3,2D3
SMILES:
CN1CCC2=C(C1)SC(=N2)C(=O)NC3CC(CCC3NC(=O)C(=O)NC4=NC=C(C=C4)Cl)C(=O)N(C)C
Molecular Formula:
C24H30ClN7O4S
Molecular Weight:
554.096
Edoxaban-d6
CAS No.: 1304701-57-2
Reference Standards
VCID: VC0050964
Molecular Formula: C24H30ClN7O4S
Molecular Weight: 554.096
CAS No. | 1304701-57-2 |
---|---|
Product Name | Edoxaban-d6 |
Molecular Formula | C24H30ClN7O4S |
Molecular Weight | 554.096 |
IUPAC Name | N-[(1S,2R,4S)-4-[bis(trideuteriomethyl)carbamoyl]-2-[(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-2-carbonyl)amino]cyclohexyl]-N'-(5-chloropyridin-2-yl)oxamide |
Standard InChI | InChI=1S/C24H30ClN7O4S/c1-31(2)24(36)13-4-6-15(27-20(33)21(34)30-19-7-5-14(25)11-26-19)17(10-13)28-22(35)23-29-16-8-9-32(3)12-18(16)37-23/h5,7,11,13,15,17H,4,6,8-10,12H2,1-3H3,(H,27,33)(H,28,35)(H,26,30,34)/t13-,15-,17+/m0/s1/i1D3,2D3 |
Standard InChIKey | HGVDHZBSSITLCT-KUPMTGFDSA-N |
SMILES | CN1CCC2=C(C1)SC(=N2)C(=O)NC3CC(CCC3NC(=O)C(=O)NC4=NC=C(C=C4)Cl)C(=O)N(C)C |
Synonyms | N1-(5-Chloro-2-pyridinyl)-N2-[(1S,2R,4S)-4-[[di(methyl-d3)amino]carbonyl]-2-[[(4,5,6,7-tetrahydro-5-methylthiazolo[5,4-c]pyridin-2-yl)carbonyl]amino]cyclohexyl]ethanediamide; DU 176-d6 |
PubChem Compound | 53234441 |
Last Modified | Nov 11 2021 |
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